N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-3-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H26N2O/c1-3-4-7-15-8-10-16(11-9-15)18-17(20)19-12-5-6-14(2)13-19/h8-11,14H,3-7,12-13H2,1-2H3,(H,18,20)
• InChI Key: MKURMBBCOPOWCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)N2CCCC(C2)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide, also known as Bupivacaine, is a local anesthetic used to numb a specific area of the body during surgical procedures or to relieve pain. Bupivacaine was first synthesized in 1957 and has since become one of the most widely used local anesthetics due to its long-lasting effects.

Mechanism of Action

N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide works by blocking sodium channels in nerve cells, preventing the transmission of nerve impulses. This results in a loss of sensation in the area where the drug is administered.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of neurotransmitters such as glutamate and substance P, which are involved in pain signaling. N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide has also been shown to decrease the activity of nociceptors, which are the sensory receptors responsible for detecting painful stimuli.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide has a number of advantages for use in lab experiments. It has a long duration of action, which allows for prolonged experiments. It also has a high degree of selectivity for nerve cells, which allows for more specific targeting of experimental interventions. However, one limitation of bupivacaine is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on bupivacaine. One area of interest is the development of more selective local anesthetics that have fewer side effects. Another area of interest is the use of bupivacaine in combination with other drugs to enhance its effectiveness or reduce its toxicity. Additionally, research is needed to better understand the mechanisms underlying the long-lasting effects of bupivacaine and to develop new methods for administering the drug.

Scientific Research Applications

N-(4-butylphenyl)-3-methyl-1-piperidinecarboxamide has been extensively studied for its use as a local anesthetic in various surgical procedures. It has also been studied for its potential use in treating chronic pain and as a treatment for neuropathic pain.